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Compound of Interest

6-Aminocyclohexane-1,2,3,4,5-
Compound Name:

pentol
CAS No.: 56845-76-2
Cat. No.: B13143485

Get Quote

Executive Summary

scyllo-Inosamine (1-amino-1-deoxy-scyllo-inositol) represents a unique scaffold in carbohydrate
chemistry due to its "all-equatorial" stereochemical configuration. Unlike its ubiquitous isomer
myo-inositol, scyllo-inosamine possesses a rigid, highly stable chair conformation that
minimizes 1,3-diaxial interactions. This structural integrity makes it a critical intermediate in the
biosynthesis of aminoglycoside antibiotics (e.g., streptomycin) and a high-value
pharmacophore for neurodegenerative disease therapeutics, particularly in inhibiting amyloid-

(A
) aggregation.

This guide provides an exhaustive technical analysis of scyllo-inosamine hydrochloride,
synthesizing physicochemical data, synthesis protocols, and analytical characterization
standards.

Part 1: Molecular Architecture & Stereochemistry
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The defining characteristic of scyllo-inosamine is its stereochemistry. In the stable chair
conformation, the amino group at C1 and the five hydroxyl groups at C2—C6 are all oriented
equatorially.

Stereochemical Configuration

e |[UPAC Name: (1R,2R,3R,4R,5R,6R)-6-aminocyclohexane-1,2,3,4,5-pentol (Note:
Numbering may vary based on priority rules, but the scyllo configuration dictates trans-
relationships between all adjacent substituents).

e Symmetry: The molecule possesses a plane of symmetry (

) passing through C1 and C4. This high symmetry distinguishes it from the myo isomer
(which has one axial hydroxyl) and simplifies its NMR signature.

o Conformational Locking: The all-equatorial arrangement is thermodynamically the most
stable inositol configuration, resulting in a high energy barrier for ring inversion.

Structural Comparison @00

Feature scyllo-Inosamine myo-Inosamine
Axial Substituents 0 (All Equatorial) 1 (C2-OH is axial)
Plane of symmetry ( Plane of symmetry (
Symmetry
) )
Stability High (Maximized H-bonding) Moderate (1,3-diaxial strain)

Streptomycin precursor, A
Biological Role Cell signaling, IP3 precursor
inhibitor

Part 2: Physicochemical Profile[1][2]

The hydrochloride salt form is the standard for storage and handling due to the basicity of the
primary amine and the hygroscopic nature of the free base.

Key Physical Constants
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Property Value | Characteristic Notes
Molecular Formula Salt form
Molecular Weight 215.63 g/mol Free base: 179.17 g/mol
CAS Number 4933-84-0 (HCI salt) Base: 527-22-0

) ) ) Highly crystalline due to
Appearance White crystalline solid

symmetry
Melting Point 265-270 °C (dec) Decomposes without melting
N ) Sparingly soluble in EtOH;

Solubility >50 mg/mL in Water

Insoluble in Et20

Lower than cyclohexylamine
pKa (Conjugate Acid) ~7.5 — 8.5 (Estimated) (20.[2]12]13114]I5]16]6) due to
inductive effect of -OH

Hygroscopicity Moderate to High Store in desiccator at -20°C

Solubility & Stability Logic

The high water solubility arises from the five hydroxyl groups and the ionic ammonium chloride
moiety. However, the "all-equatorial” lattice packing energy is significant, often leading to high
melting points and potential precipitation in cold agueous buffers.

 Stability: The C-N bond is stable under standard physiological conditions. It resists acid
hydrolysis better than glycosidic bonds but can undergo acylation or alkylation at the
nitrogen under basic conditions.

Part 3: Synthesis & Purification Strategies

Obtaining pure scyllo-inosamine is challenging because the myo-configuration is
thermodynamically preferred during cyclization. Two primary routes exist: Biosynthetic
(Enzymatic) and Chemical (Oximation).

Workflow Visualization

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-1-deoxy-scyllo-inositol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-1-deoxy-scyllo-inositol
https://pubmed.ncbi.nlm.nih.gov/1624377/
https://pubchem.ncbi.nlm.nih.gov/compound/1D-1-guanidino-1-deoxy-3-dehydro-scyllo-inositol
https://synthose.com/products/AI548
https://pubs.rsc.org/en/content/articlelanding/1996/p1/p19960001717
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13143485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram outlines the conversion logic from the abundant myo-inositol to the rare
scyllo-inosamine.

Click to download full resolution via product page

Caption: Dual pathways for scyllo-Inosamine synthesis. The enzymatic route (Green) offers
higher stereospecificity, while the chemical route (Red) is accessible without specialized
biocatalysts.

Protocol: Chemical Synthesis via Oxime Reduction

This protocol is favored for laboratory-scale synthesis when enzymes (Strl/StsC) are
unavailable.

Reagents:scyllo-Inosose (commercial or prepared from myo-inositol), Hydroxylamine
hydrochloride, Sodium acetate, Platinum(lV) oxide (

), Glacial acetic acid.

Step-by-Step Methodology:

e Oximation:

[¢]

Dissolve scyllo-inosose (1.0 eq) in water.

[¢]

Add Hydroxylamine HCI (1.5 eq) and Sodium Acetate (1.5 eq).

[e]

Heat to 60°C for 2 hours. The oxime precipitates or forms a stable solution.

o

Checkpoint: Verify oxime formation by TLC (mobile phase: n-BuOH:EtOH:H20 5:3:2).

o Catalytic Hydrogenation (Stereoselective):
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o Dissolve the crude oxime in glacial acetic acid.
o Add

catalyst (5-10 mol%).
o Hydrogenate at 40-50 psi

for 12—24 hours.

o Mechanism: The reduction of the oxime favors the equatorial approach of hydrogen,
yielding the scyllo-amine (equatorial amine) rather than the myo-amine (axial amine).

« |solation of HCI Salt:
o Filter catalyst over Celite.
o Concentrate filtrate to dryness.

o Redissolve in minimum water and add concentrated HCI (to convert acetate salt to
hydrochloride).

o Precipitate by adding excess Ethanol or Acetone.
o Recrystallize from Water/Ethanol.

Part 4: Analytical Characterization

Validating the scyllo configuration is critical, as contamination with myo-inosamine (axial amine)
is @ common synthetic impurity.

Nuclear Magnetic Resonance (NMR)
Unlike scyllo-inositol, which shows a single singlet at

3.35 ppm due to

symmetry, scyllo-inosamine has lower symmetry (

).
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e 1H NMR (D20, 400 MHz):

o H1 (CH-NH2): Triplet (or dd) at ~3.0 — 3.2 ppm. Shielded relative to carbinol protons due
to the amine group. Large coupling constants (

Hz) indicate axial-axial coupling with H2/H6.

o H2-H6 (CH-OH): Multiplet region at 3.4 — 3.8 ppm.
o Key Diagnostic: The absence of small coupling constants (

Hz). Small couplings would indicate the presence of an axial proton (characteristic of myo-
or chiro- isomers). scyllo isomers display exclusively large trans-diaxial couplings (

Hz).

Mass Spectrometry (ESI-MS)

e Positive Mode:

180.1
(Base peak).

» Fragmentation: Loss of

(

163) and sequential loss of

Part 5: Biological & Pharmaceutical Relevance[8][9]
Antibiotic Biosynthesis

scyllo-Inosamine is a direct precursor to Streptidine, the aglycone unit of Streptomycin. The
enzyme L-arginine:inosamine-P-amidinotransferase converts scyllo-inosamine derivatives into
guanidinated forms. Understanding this pathway allows for the bio-engineering of novel
aminoglycosides with resistance-breaking profiles.
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Alzheimer’s Disease (A Inhibition)

While scyllo-inositol is the primary candidate (AZD-103/ELNDOQO05), scyllo-inosamine is
investigated for its ability to target the A

peptide.

o Mechanism: The all-equatorial hydroxyls mimic the hydration shell of protein surfaces,
preventing the hydrophobic collapse of amyloid fibrils. The amine group provides a cationic
anchor point, potentially interacting with acidic residues (Asp/Glu) on the A

peptide, offering a different binding mode than the neutral inositol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-1-deoxy-scyllo-inositol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-1-deoxy-scyllo-inositol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-1-deoxy-scyllo-inositol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-1-deoxy-scyllo-inositol
https://pubmed.ncbi.nlm.nih.gov/1624377/
https://pubmed.ncbi.nlm.nih.gov/1624377/
https://pubmed.ncbi.nlm.nih.gov/1624377/
https://pubchem.ncbi.nlm.nih.gov/compound/1D-1-guanidino-1-deoxy-3-dehydro-scyllo-inositol
https://pubchem.ncbi.nlm.nih.gov/compound/1D-1-guanidino-1-deoxy-3-dehydro-scyllo-inositol
https://synthose.com/products/AI548
https://pubs.rsc.org/en/content/articlelanding/1996/p1/p19960001717
https://pubs.rsc.org/en/content/articlelanding/1996/p1/p19960001717
https://pubs.rsc.org/en/content/articlelanding/1996/p1/p19960001717
https://pubs.rsc.org/en/content/articlelanding/1996/p1/p19960001717
https://pmc.ncbi.nlm.nih.gov/articles/PMC1820854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1820854/
https://www.benchchem.com/product/b13143485/docs#physicochemical-characteristics-of-scyllo-inosamine-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b13143485/docs#physicochemical-characteristics-of-scyllo-inosamine-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b13143485/docs#physicochemical-characteristics-of-scyllo-inosamine-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b13143485/docs#physicochemical-characteristics-of-scyllo-inosamine-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b13143485?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13143485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13143485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

